N-(3-chloro-2-methylphenyl)-2,2-diphenylacetamide

• IUPAC Name: N-(3-chloro-2-methylphenyl)-2,2-diphenylacetamide
• InChI: InChI=1S/C21H18ClNO/c1-15-18(22)13-8-14-19(15)23-21(24)20(16-9-4-2-5-10-16)17-11-6-3-7-12-17/h2-14,20H,1H3,(H,23,24)
• InChI Key: AFSIUSQSNRKECR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1Cl)NC(=O)C(C2=CC=CC=C2)C3=CC=CC=C3
• Molecular Formula: C21H18ClNO
• Molecular Weight: 335.8 g/mol

Description

N-(3-chloro-2-methylphenyl)-2,2-diphenylacetamide, also known as Chlorphenamidine, is a compound that has been studied for its potential use in scientific research. This compound is a member of the diphenylacetamide family and is known for its ability to inhibit the growth of bacteria and fungi.

Mechanism of Action

The mechanism of action of N-(3-chloro-2-methylphenyl)-2,2-diphenylacetamide is not fully understood. However, it is believed that this compound inhibits the growth of bacteria and fungi by interfering with their cell wall synthesis.
Biochemical and Physiological Effects:
N-(3-chloro-2-methylphenyl)-2,2-diphenylacetamide has been shown to have minimal toxicity in animal studies. However, further research is needed to fully understand the biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

One advantage of using N-(3-chloro-2-methylphenyl)-2,2-diphenylacetamide in lab experiments is its potent antifungal and antibacterial activity. This makes it a valuable tool for researchers studying these microorganisms.
One limitation of using this compound is that its mechanism of action is not fully understood. This can make it difficult to interpret results and design experiments.

Future Directions

There are several future directions for research on N-(3-chloro-2-methylphenyl)-2,2-diphenylacetamide. One area of research is to further elucidate its mechanism of action. This will help to better understand how this compound inhibits the growth of bacteria and fungi.
Another area of research is to investigate the potential use of N-(3-chloro-2-methylphenyl)-2,2-diphenylacetamide in combination with other antifungal and antibacterial agents. This may lead to the development of more effective treatments for infections caused by these microorganisms.
In conclusion, N-(3-chloro-2-methylphenyl)-2,2-diphenylacetamide is a compound that has potential use in scientific research as an antifungal and antibacterial agent. While its mechanism of action is not fully understood, it has been shown to have minimal toxicity in animal studies. Further research is needed to fully understand the biochemical and physiological effects of this compound and to investigate its potential use in combination with other antifungal and antibacterial agents.

Scientific Research Applications

N-(3-chloro-2-methylphenyl)-2,2-diphenylacetamide has been studied for its potential use in scientific research. One area of research is its use as an antifungal agent. Studies have shown that this compound has potent antifungal activity against a variety of fungi, including Candida albicans and Aspergillus fumigatus.
Another area of research is its use as an antibacterial agent. Studies have shown that N-(3-chloro-2-methylphenyl)-2,2-diphenylacetamide is effective against a range of bacteria, including Staphylococcus aureus and Escherichia coli.